Cas no 1378822-45-7 (3-(2-methylpropoxy)benzenethiol)

3-(2-Methylpropoxy)benzenethiol is a sulfur-containing aromatic compound featuring a 2-methylpropoxy substituent at the meta position relative to the thiol group. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the preparation of thioether derivatives and metal-chelating ligands. The thiol functionality allows for facile conjugation with electrophiles or metal surfaces, while the branched alkoxy group enhances solubility in organic solvents and influences steric properties. Its stability under controlled conditions and selective reactivity make it suitable for applications in pharmaceuticals, agrochemicals, and materials science, where precise functionalization is required. Handling should follow standard thiol precautions due to its potential odor and sensitivity to oxidation.

3-(2-methylpropoxy)benzenethiol structure

1378822-45-7 structure

Product Name:3-(2-methylpropoxy)benzenethiol

CAS No:1378822-45-7

MF:C₁₀H₁₄OS

MW:182.282561779022

MDL:MFCD14582802

CID:5208739

Update Time:2026-03-06

3-(2-methylpropoxy)benzenethiol Chemical and Physical Properties

Names and Identifiers

- 3-(2-methylpropoxy)benzenethiol
- MDL： MFCD14582802
- Inchi： 1S/C10H14OS/c1-8(2)7-11-9-4-3-5-10(12)6-9/h3-6,8,12H,7H2,1-2H3
- InChI Key： FPWVYESWUWFLON-UHFFFAOYSA-N
- SMILES： C1(S)=CC=CC(OCC(C)C)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3

3-(2-methylpropoxy)benzenethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB434825-1 g	3-iso-Butoxythiophenol; .	1378822-45-7		1g	€1621.80	2023-06-16
abcr	AB434825-1g	3-iso-Butoxythiophenol; .	1378822-45-7		1g	€1555.10	2025-04-21

3-(2-methylpropoxy)benzenethiol Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. Alt-proteins: A promising future

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 3-(2-methylpropoxy)benzenethiol

3-(2-Methylpropoxy)benzenethiol (CAS No. 1378822-45-7): A Versatile Aromatic Thiol for Advanced Applications

In the realm of specialty chemicals, 3-(2-methylpropoxy)benzenethiol (CAS No. 1378822-45-7) stands out as a high-value aromatic thiol with broad utility in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure—combining a benzenethiol core with a 2-methylpropoxy side chain—confers exceptional reactivity and solubility, making it a sought-after intermediate for researchers and industrial chemists alike. This article delves into its properties, synthesis, and cutting-edge applications while addressing trending topics like green chemistry, drug discovery, and functional materials.

The compound’s systematic name, 3-(2-methylpropoxy)benzenethiol, reflects its IUPAC nomenclature, while its CAS registry number (1378822-45-7) ensures unambiguous identification in global databases. Users frequently search for variants like "3-isobutoxybenzenethiol" or "thiophenol derivatives for catalysis," highlighting its relevance in niche chemical queries. Its electron-rich thiol group enables facile conjugation with metals and polymers, aligning with the growing demand for sustainable catalysts and bio-compatible coatings.

Synthetically, 1378822-45-7 is typically prepared via nucleophilic substitution of 3-bromothiophenol with 2-methylpropanol under controlled conditions. Recent advancements in microwave-assisted synthesis and flow chemistry have optimized its production, reducing energy consumption—a key concern in green chemistry discussions. Analytical techniques like HPLC and NMR confirm its high purity (>98%), critical for applications in high-throughput screening and precision medicine.

In pharmaceuticals, this compound serves as a building block for small-molecule inhibitors targeting enzymes like kinases and proteases. Its lipophilic side chain enhances membrane permeability, a hot topic in drug delivery optimization. Meanwhile, material scientists exploit its thiol group for self-assembled monolayers (SAMs) on gold nanoparticles—an area trending in nanomedicine and sensor development.

Environmental and regulatory aspects are also pivotal. Unlike restricted thiols, 3-(2-methylpropoxy)benzenethiol complies with major chemical inventories (e.g., TSCA, REACH), making it a safer alternative for industrial scale-ups. Searches for "non-toxic thiol alternatives" or "biodegradable aromatic compounds" underscore its alignment with eco-friendly trends.

Looking ahead, the demand for 1378822-45-7 is projected to rise, driven by innovations in photoresist materials for electronics and click chemistry applications. Its balance of reactivity and stability positions it as a cornerstone in next-gen chemical design—answering the call for smarter, sustainable solutions.